![molecular formula C11H13N3O5 B3940753 4-{[2-(acetylamino)ethyl]amino}-3-nitrobenzoic acid](/img/structure/B3940753.png)
4-{[2-(acetylamino)ethyl]amino}-3-nitrobenzoic acid
Overview
Description
4-{[2-(acetylamino)ethyl]amino}-3-nitrobenzoic acid, also known as ANEBA or N-(2-acetamidoethyl)-3-nitro-4-aminobenzoic acid, is a chemical compound that has gained attention in scientific research due to its potential applications in biomedicine. ANEBA is a member of the nitrobenzoic acid family, which has been extensively studied for their anti-inflammatory, analgesic, and anti-cancer properties.
Mechanism of Action
The mechanism of action of 4-{[2-(acetylamino)ethyl]amino}-3-nitrobenzoic acid is not fully understood, but it is believed to involve the inhibition of enzymes involved in the synthesis of nucleic acids, which are essential for cell growth and division. This inhibition leads to the disruption of cell proliferation and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects, making it a potential treatment for inflammatory diseases such as arthritis. This compound has also been shown to have antimicrobial properties, inhibiting the growth of bacteria such as Staphylococcus aureus and Escherichia coli.
Advantages and Limitations for Lab Experiments
One advantage of 4-{[2-(acetylamino)ethyl]amino}-3-nitrobenzoic acid is its potential as a drug delivery system, as it has been shown to effectively deliver anti-cancer drugs to cancer cells. However, this compound is relatively unstable and can degrade over time, limiting its use in long-term experiments. Additionally, this compound is not water-soluble, making it difficult to administer in vivo.
Future Directions
There are several potential future directions for 4-{[2-(acetylamino)ethyl]amino}-3-nitrobenzoic acid research. One area of interest is the development of more stable derivatives of this compound for use in long-term experiments. Another potential direction is the investigation of this compound as a treatment for inflammatory diseases and infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in cancer research and drug delivery.
Scientific Research Applications
4-{[2-(acetylamino)ethyl]amino}-3-nitrobenzoic acid has been studied for its potential applications in biomedicine, particularly in the fields of cancer research and drug delivery. One study found that this compound has anti-cancer properties and can induce cell death in human breast cancer cells. Another study investigated the use of this compound as a drug carrier for the delivery of anti-cancer drugs to cancer cells, demonstrating its potential as a drug delivery system.
properties
IUPAC Name |
4-(2-acetamidoethylamino)-3-nitrobenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O5/c1-7(15)12-4-5-13-9-3-2-8(11(16)17)6-10(9)14(18)19/h2-3,6,13H,4-5H2,1H3,(H,12,15)(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPHBLXXKYHYUSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.